Cas no 168759-60-2 (7-Bromo-4H-chromen-4-one)

• Product Name: 7-Bromo-4H-chromen-4-one
• CAS No: 168759-60-2
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• MDL: MFCD12196350
• CID: 838203
• PubChem ID: 329764759
• Update Time: 2025-05-20

7-Bromo-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-bromo-
• 7-bromo-4H-benzopyran-4-one
• 7-bromochromen-4-one
• 7-Bromochromone
• 7-Bromo-4H-1-benzopyran-4-one
• AK103138
• AMBZ0066
• WWAOCYNUAWVKGQ-UHFFFAOYSA-N
• 8618AA
• EBD2209038
• FCH1342848
• AM803312
• AX8234677
• AKOS016005068
• DB-341959
• SCHEMBL2065762
• SY110679
• DTXSID40595586
• C9H5BrO2
• CS-W022531
• 168759-60-2
• DS-4023
• F1902-0099
• MFCD12196350

• MDL： MFCD12196350
• Inchi： 1S/C9H5BrO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H
• InChI Key： WWAOCYNUAWVKGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=COC=2C=1)=O

Computed Properties

• Exact Mass: 223.94700
• Monoisotopic Mass: 223.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.688±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 154-159 °C
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 30.21000
• LogP: 2.55550

7-Bromo-4H-chromen-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-Bromo-4H-chromen-4-one

7-Bromo-4H-chromen-4-one (CAS No. 168759-60-2): A Versatile Chromenone Derivative with Broad Applications

7-Bromo-4H-chromen-4-one (CAS No. 168759-60-2) is a brominated derivative of 4H-chromen-4-one, a core structure found in many biologically active compounds. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, materials science, and organic synthesis. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel therapeutic agents.

The molecular structure of 7-Bromo-4H-chromen-4-one features a benzopyran-4-one skeleton with a bromine atom at the 7-position. This specific substitution pattern enhances its reactivity in various chemical transformations, making it a valuable intermediate in organic synthesis. The compound's molecular formula is C₉H₅BrO₂, with a molecular weight of 225.04 g/mol. Its chromenone core is known for contributing to various biological activities, including antioxidant and anti-inflammatory properties.

In pharmaceutical research, 7-Bromo-4H-chromen-4-one serves as a key precursor for the synthesis of more complex chromene derivatives. Many scientists are investigating its potential in developing new drugs targeting neurological disorders, given the neuroprotective effects observed in similar chromenone compounds. Recent studies have explored its derivatives as potential candidates for treating Alzheimer's disease and other neurodegenerative conditions, aligning with current healthcare priorities in aging populations.

The compound's applications extend beyond medicine. In materials science, 7-Bromo-4H-chromen-4-one derivatives are being studied for their optical properties, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent sensors. This aligns with the growing demand for more efficient and environmentally friendly display technologies. Researchers are particularly interested in how the bromine substitution affects the compound's photophysical characteristics and potential applications in optoelectronic devices.

Synthetic accessibility is another advantage of 7-Bromo-4H-chromen-4-one. The bromine atom at the 7-position provides an excellent handle for further functionalization through various cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings. This versatility makes it a popular choice among synthetic chemists working on complex molecule construction. Many research groups are currently exploring novel synthetic routes to optimize the production of this valuable intermediate.

From a commercial perspective, the demand for 7-Bromo-4H-chromen-4-one has been steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, using it as a building block for drug discovery programs. The compound is typically supplied in high purity (≥98%) by specialty chemical manufacturers, with prices varying based on quantity and purity requirements. Recent market analyses suggest growing interest in this compound from emerging economies with expanding pharmaceutical sectors.

Quality control is crucial when working with 7-Bromo-4H-chromen-4-one. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms, ¹H NMR, and ¹³C NMR spectra, to ensure product authenticity and purity. Researchers should verify these specifications when sourcing the compound for sensitive applications. Proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain its stability over time.

Environmental and safety considerations for 7-Bromo-4H-chromen-4-one follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound. Waste disposal should comply with local regulations for brominated organic compounds. These precautions align with the increasing focus on laboratory safety and sustainable chemistry practices.

Future research directions for 7-Bromo-4H-chromen-4-one include exploring its potential in green chemistry applications and developing more efficient synthetic methodologies. Some researchers are investigating its use in catalytic processes or as a precursor for biodegradable materials. The compound's versatility ensures it will remain an important tool in chemical research for years to come, particularly as interest in chromenone-based compounds continues to grow across multiple scientific disciplines.

For researchers considering working with 7-Bromo-4H-chromen-4-one, it's worth noting that several recent patents have featured derivatives of this compound, particularly in the areas of medicinal chemistry and materials science. Keeping abreast of this intellectual property landscape can provide valuable insights into emerging applications. The compound's relatively simple structure combined with its synthetic utility makes it an attractive starting point for innovation in multiple fields of chemical research.